Cas no 2640819-06-1 (1-(2,3-Dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine)

• Product Name: 1-(2,3-Dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine
• CAS No: 2640819-06-1
• MF: C₁₈H₂₁N₅
• MW: 307.392843008041
• CID: 5316430
• PubChem ID: 155800983
• Update Time: 2025-10-29

1-(2,3-Dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,3-Dimethylphenyl)-1-piperazinyl]pyrazolo[1,5-a]pyrazine
• F6755-2672
• 2640819-06-1
• 1-(2,3-dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine
• AKOS040724967
• 1-(2,3-Dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine

• Inchi： 1S/C18H21N5/c1-14-4-3-5-16(15(14)2)21-10-12-22(13-11-21)18-17-6-7-20-23(17)9-8-19-18/h3-9H,10-13H2,1-2H3
• InChI Key： FUTALROGESQJLS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C)C=2C)CCN(C2C3=CC=NN3C=CN=2)CC1

Computed Properties

• Exact Mass: 307.17969569g/mol
• Monoisotopic Mass: 307.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.96±0.40(Predicted)

Additional information on 1-(2,3-Dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine

1-(2,3-Dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine (CAS No. 2640819-06-1)

1-(2,3-Dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine, also known by its CAS registry number 2640819-06-1, is a complex organic compound with a unique structure that combines a piperazine ring system with a pyrazolo[1,5-a]pyrazine moiety and a 2,3-dimethylphenyl group. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 1-(2,3-Dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. This ring is substituted at the 4-position with a pyrazolo[1,5-a]pyrazine group, a bicyclic structure consisting of two fused rings: a pyrazole and a pyrazine. The 2,3-dimethylphenyl group attached to the piperazine ring adds further complexity to the molecule, contributing to its unique physicochemical properties.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic properties and potential interactions of 2640819-06-1 with biological targets. For instance, studies using molecular docking techniques have revealed that this compound exhibits significant binding affinity towards certain G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for neurological disorders such as schizophrenia and depression.

In addition to its pharmacological potential, 1-(2,3-Dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine has been explored for its role in enzyme inhibition. Research published in 2023 demonstrated that this compound can inhibit the activity of certain kinases involved in cellular signaling pathways, suggesting its potential as a lead compound for anti-cancer drug development.

The synthesis of CAS No. 2640819-06-1 involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product. Recent optimizations in synthetic protocols have improved the efficiency of this process, making it more accessible for large-scale production.

From an analytical standpoint, 2640819-06-1 has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its molecular weight (calculated as approximately 377 g/mol) and structural integrity. Furthermore, thermogravimetric analysis (TGA) has revealed its thermal stability up to 250°C under inert conditions.

Despite its promising potential, further research is required to fully elucidate the pharmacokinetic properties of 1-(2,3-Dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine. Preclinical studies are currently underway to assess its bioavailability, metabolism, and toxicity profiles. These studies are essential for determining whether this compound can progress to clinical trials as a potential therapeutic agent.

In conclusion, CAS No. 2640819-06-1, or 1-(2,3-Dimethylphenyl)-4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine, represents an intriguing compound with diverse applications in drug discovery and development. Its unique structure and promising biological activities make it a valuable candidate for further investigation in both academic and industrial settings.